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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract
DATPT is a novel peptide-mimetic small molecule that functions as a potent inhibitor of the

interaction between Sorting Nexin 9 (SNX9) and the p47phox subunit of the NADPH oxidase

complex. By disrupting this crucial protein-protein interaction, DATPT effectively curtails the

production of reactive oxygen species (ROS) and the subsequent release of inflammatory

cytokines.[1] This mechanism of action positions DATPT as a significant research tool for

investigating the roles of NADPH oxidase-mediated oxidative stress in a variety of pathological

conditions, including sepsis and inflammatory disorders. This document provides

comprehensive application notes and detailed protocols for the solubilization, preparation, and

application of DATPT in common in vitro research settings.

Physicochemical Properties and Storage
Recommendations
A summary of the key physical and chemical properties of DATPT is provided below.

Adherence to the recommended storage conditions is critical to ensure the stability and activity

of the compound.
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Property Details

Molecular Weight 495.06 g/mol

Chemical Formula C₂₄H₃₉ClN₆O₃

Appearance Off-white to light yellow solid

Shipping Conditions
Typically shipped at room temperature within the

continental US.

Storage of Solid
Store at 4°C, sealed and protected from

moisture.

Storage of Stock Solutions

For optimal stability, store aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month.[1]

Ensure containers are sealed to prevent

moisture contamination.

DATPT Solubility and Preparation
Proper solubilization of DATPT is essential for its effective use in both in vitro and in vivo

experimental models. The following tables provide solubility data and detailed protocols for the

preparation of stock and working solutions.

Solubility Data
DATPT exhibits varying solubility in different solvent systems. For challenging dissolutions, the

use of heat and/or sonication can be beneficial.
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Solvent / Vehicle System Maximum Solubility Preparation Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (202.00 mM)

Ultrasonic treatment is

recommended. The

hygroscopic nature of DMSO

can affect solubility; therefore,

using a newly opened vial is

advised.[1]

In vivo Formulation 1 2.5 mg/mL (5.05 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.

Requires sonication for a clear

solution.[1]

In vivo Formulation 2 2.5 mg/mL (5.05 mM)

10% DMSO, 90% (20% SBE-

β-CD in Saline). Requires

sonication to achieve a clear

solution.[1]

In vivo Formulation 3 2.5 mg/mL (5.05 mM)

10% DMSO, 90% Corn Oil.

Requires sonication for a clear

solution.[1]

Preparation of Stock Solutions for In Vitro Use
A concentrated stock solution in DMSO is standard for most cell-based assays.

Protocol:

Aseptically weigh the required amount of DATPT solid.

Add the calculated volume of anhydrous, sterile DMSO to achieve the desired concentration

(e.g., for a 10 mg/mL stock, add 100 µL of DMSO per 1 mg of DATPT).

Vortex the mixture thoroughly.

If necessary, sonicate the solution in a water bath until it becomes clear.

Dispense into single-use aliquots to minimize freeze-thaw cycles.
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Store as recommended in Section 1.

Preparation of Working Solutions for In Vivo Use
This protocol provides a step-by-step guide for preparing an in vivo dosing solution.

Protocol (Example for 1 mL of 2.5 mg/mL solution):

Begin with a concentrated stock of DATPT in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 100 µL of the 25 mg/mL DATPT stock solution to 400 µL of PEG300

and mix well.

Add 50 µL of Tween-80 to the mixture and vortex until homogeneous.

Add 450 µL of sterile saline to reach the final volume of 1 mL and mix thoroughly.[1]

Experimental Protocols
The following protocols are designed to assess the biological activity of DATPT in cellular

assays.

Determination of IC₅₀ using MTT Cell Viability Assay
This protocol determines the concentration of DATPT that inhibits cell viability by 50%.

Materials:

Adherent cell line of interest

Complete culture medium

DATPT DMSO stock solution

96-well tissue culture plates

MTT solution (5 mg/mL in PBS)

DMSO
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Microplate reader

Methodology:

Cell Plating: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of DATPT in culture medium. Replace the

existing medium with 100 µL of the DATPT dilutions. Include vehicle-only (DMSO) and

medium-only controls. Incubate for 48-72 hours.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours until

formazan crystals form.

Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well. Shake

the plate for 10 minutes to dissolve the crystals.

Absorbance Reading: Measure the absorbance at 490 nm.

IC₅₀ Calculation: Plot the percentage of cell viability against the log of the DATPT
concentration and use non-linear regression to calculate the IC₅₀ value.

Measurement of Intracellular Reactive Oxygen Species
(ROS)
This protocol utilizes the DCFH-DA probe to quantify changes in intracellular ROS levels

following DATPT treatment.

Materials:

Cells capable of producing ROS (e.g., macrophages, neutrophils)

DATPT DMSO stock solution

DCFH-DA probe

ROS-inducing agent (e.g., PMA)
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Black, clear-bottom 96-well plates

Fluorescence microplate reader

Methodology:

Cell Seeding and Pre-treatment: Seed cells in a black, clear-bottom 96-well plate. Once

adhered, pre-treat with varying concentrations of DATPT for 1-2 hours.

Probe Loading: Wash cells with warm PBS and incubate with 10 µM DCFH-DA in serum-free

medium for 30 minutes at 37°C.

ROS Induction: Wash away the excess probe and add a ROS-inducing agent (e.g., PMA) to

the wells.

Fluorescence Measurement: Immediately measure fluorescence (Excitation: ~485 nm /

Emission: ~535 nm) kinetically over 1-2 hours.

Data Analysis: Normalize the fluorescence signals to the vehicle control to determine the

percentage of ROS inhibition.

Measurement of Inflammatory Cytokine Production
This protocol measures the inhibitory effect of DATPT on the secretion of inflammatory

cytokines using ELISA.

Materials:

Immune cells (e.g., PBMCs, THP-1 monocytes)

DATPT DMSO stock solution

Stimulant (e.g., LPS)

Commercial ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

Methodology:
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Cell Stimulation: Seed cells and pre-treat with DATPT for 1-2 hours. Stimulate the cells with

an appropriate agent (e.g., LPS) for 6-24 hours.

Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

ELISA: Perform the ELISA according to the manufacturer's protocol.

Data Analysis: Calculate the cytokine concentrations from a standard curve and determine

the inhibitory effect of DATPT.
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Caption: DATPT inhibits the SNX9-p47phox interaction, preventing NADPH oxidase assembly

and subsequent ROS and inflammatory cytokine production.

Experimental Workflow for In Vitro Evaluation of DATPT
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Caption: A general workflow for the in vitro evaluation of DATPT's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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